Benzo[d]thiazol-2-ylmethyl 3,5-dichlorobenzoate

• IUPAC Name: 1,3-benzothiazol-2-ylmethyl 3,5-dichlorobenzoate
• InChI: InChI=1S/C15H9Cl2NO2S/c16-10-5-9(6-11(17)7-10)15(19)20-8-14-18-12-3-1-2-4-13(12)21-14/h1-7H,8H2
• InChI Key: JEFLVNVVTGASRD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)COC(=O)C3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C15H9Cl2NO2S
• Molecular Weight: 338.2 g/mol

Description

Synthesis Analysis

While specific synthesis methods for “Benzo[d]thiazol-2-ylmethyl 3,5-dichlorobenzoate” were not found, there are general methods for synthesizing thiazole derivatives. For instance, a temperature-controlled intermolecular [3 + 2] annulation of N,N-disubstituted arylhydrazines with CS2 in the presence of DMSO has been developed. Another method involves a mixture of 4-hydroxy-1-methylquinolin-2 (1H)-one, 2-aminobenzothiazole, and 4-methoxybenzaldehyde in H2O or EtOH, stirred at 50–60 °C for 2.0 h.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazole derivatives have been found to exhibit a variety of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules. Some compounds have shown potent growth inhibition properties with IC50 values generally below 5 μM against various human cancer cell lines.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antioxidant Activity

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Analgesic and Anti-inflammatory Activity

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Antimicrobial and Antifungal Activity

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Antiviral Activity

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Antitumor or Cytotoxic Drug Molecules

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Neuroprotective Activity

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Mechanism of Action

While the specific mechanism of action for “Benzo[d]thiazol-2-ylmethyl 3,5-dichlorobenzoate” is not available, thiazole derivatives have been found to interact with DNA and strongly inhibit topoisomerase I (Topo I). They have also been found to induce S phase arrest, up-regulate the pro-apoptotic protein, down-regulate the anti-apoptotic protein, activate caspase-3, and subsequently induce mitochondrial dysfunction so as to induce cell apoptosis.

Future Directions

The future directions for “Benzo[d]thiazol-2-ylmethyl 3,5-dichlorobenzoate” and similar compounds could involve further studies to confirm their binding with human A2A receptor for the design and development of potent antagonists. Additionally, more research is needed to fully understand their mechanisms of action and potential applications in medicine.